![molecular formula C10H11NO2 B3021736 2-(Allylamino)benzoic acid CAS No. 57397-97-4](/img/structure/B3021736.png)
2-(Allylamino)benzoic acid
Overview
Description
2-(Allylamino)benzoic acid is a chemical compound with the CAS Number 57397-97-4 and a linear formula of C10 H11 N O2 . It has a molecular weight of 177.2 and is typically stored at room temperature . The compound is in solid form .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H11NO2/c1-2-7-11-9-6-4-3-5-8(9)10(12)13/h2-6,11H,1,7H2,(H,12,13)
. This indicates the presence of an allyl group (C3H5-) attached to an amino group (NH2), which is further attached to a benzoic acid molecule (C7H6O2). Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 177.2 g/mol . The compound has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3 . It has a rotatable bond count of 4 .Scientific Research Applications
Synthesis and Biological Evaluation
The synthesis and biological evaluation of derivatives of 2-(allylamino)benzoic acid have been explored in pharmaceutical research. For instance, 2-[2-(benzoylamino)benzoylamino]benzoic acid analogs were studied for their potency as inhibitors of adenovirus replication, demonstrating the potential therapeutic applications of these compounds (Öberg et al., 2012).
Mass Spectral Analysis
2-(Alkylamino)benzoic acid derivatives, closely related to this compound, have been investigated using electron impact mass spectrometry. This research provides insight into the fragmentation pathways and possible rearrangements in these compounds, contributing to the understanding of their behavior under specific conditions (Barbuch & Peet, 1988).
Copper(II) Complexes with Amide Group Ligands
Copper(II) complexes with this compound and related compounds have been synthesized and characterized. These studies are significant in the context of coordination chemistry and may have implications in catalysis and materials science (Ravindar et al., 1985).
Benzoic Acid in Foods and Additives
While directly not about this compound, studies on benzoic acid and its derivatives, including their occurrence as naturally present compounds in foods and as additives, provide a broader context to understand the applications and implications of these chemical structures (del Olmo et al., 2017).
Thermodynamic Study of Benzoic Acid and Derivatives
The phase behavior of benzoic acid and chlorobenzoic acids, including derivatives similar to this compound, has been modeled using statistical theory. This research is crucial for understanding the solubility and stability of these compounds, particularly in pharmaceutical applications (Reschke et al., 2016).
Chromogenic and Fluorogenic Anion Host
Studies have shown that 4-(N,N-dimethylamino)benzoic acid, a compound structurally related to this compound, can be used as a chromogenic and fluorogenic anion host. This highlights potential applications in anion recognition and sensor technologies (Hou & Kobiro, 2006).
Ortho-C-H Allylation of Benzoic Acids
Research into the ortho-C-H functionalization of benzoic acids, including derivatives of this compound, has been conducted. This work is significant in organic synthesis, particularly for the regiospecific introduction of allyl residues to benzoic acids (Trita et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that benzoic acid derivatives can have antimicrobial properties , suggesting that their targets could be microbial pathogens.
Mode of Action
Benzoic acid, a related compound, is known to bind to amino acids, leading to their excretion and a decrease in ammonia levels
Biochemical Pathways
Benzoic acid is known to be involved in the phenylpropanoid pathway, which begins with the deamination of l-phenylalanine to trans-cinnamic acid . It’s possible that 2-(Allylamino)benzoic acid could affect similar pathways, but more research is needed to confirm this.
Pharmacokinetics
Benzoic acid is known to be highly soluble in water and non-volatile . It is conjugated to glycine in the liver and excreted as hippuric acid . These properties could potentially influence the bioavailability of this compound.
Result of Action
Benzoic acid is known to have antimicrobial properties , suggesting that this compound might also have similar effects.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the acidity of the environment can influence the ionization state of carboxylic acids, which can affect their reactivity . Additionally, various abiotic and biotic factors, including salt, drought, heavy metals, UV light, herbivory, and pathogenesis, can influence the production of secondary metabolites in plants .
Biochemical Analysis
Biochemical Properties
It is known that benzoic acid derivatives, such as 2-(Allylamino)benzoic acid, can participate in various biochemical reactions They can interact with enzymes, proteins, and other biomolecules, influencing their function and activity
Metabolic Pathways
This compound is likely involved in metabolic pathways related to benzoic acid and its derivatives It could interact with various enzymes or cofactors and potentially affect metabolic flux or metabolite levels
Properties
IUPAC Name |
2-(prop-2-enylamino)benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-2-7-11-9-6-4-3-5-8(9)10(12)13/h2-6,11H,1,7H2,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCVSLLVVIUMRHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC1=CC=CC=C1C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70364525 | |
Record name | 2-(allylamino)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70364525 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
168180-19-6 | |
Record name | 2-(allylamino)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70364525 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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